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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910

An In-depth Technical Guide to the Safe Handling of 3-Ethoxysalicylaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Ethoxysalicylaldehyde (CAS No. 492-88-6), a key intermediate in various synthetic
applications, including the development of Schiff base ligands and other novel compounds.[1]
Adherence to strict safety protocols is essential when working with this chemical to mitigate
potential hazards.

Chemical and Physical Properties

3-Ethoxysalicylaldehyde, also known as 3-ethoxy-2-hydroxybenzaldehyde, is an aromatic
aldehyde.[2] Its physical state is typically a solid crystalline powder, ranging in color from light

yellow to brown.[3] A summary of its key physical and chemical properties is presented in Table
1.

Table 1: Physical and Chemical Properties of 3-Ethoxysalicylaldehyde
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Property Value Source(s)
Molecular Formula CoH1003 [21[41[5]
Molecular Weight 166.17 g/mol [11[2][5]
CAS Number 492-88-6 [31[5]

Light yellow to brown to dark
Appearance [4]
green powder to crystal

Melting Point 66-68 °C (150.8-154.4 °F) [3][5]

Boiling Point 263-264 °C (505.4-507.2 °F) [315]

Limited solubility in water;

soluble in organic solvents like

Solubility )
ethanol and ether.[4] Slightly
soluble in methanol.
Stability Air sensitive. [3]

Hazard Identification and Classification

3-Ethoxysalicylaldehyde is classified as a hazardous substance.[3] It is crucial to understand
its potential health effects and physical hazards to ensure safe handling. The primary hazards
are summarized in Table 2.

Table 2: Hazard Identification for 3-Ethoxysalicylaldehyde
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Hazard Class Hazard Statement GHS Pictogram Signal Word
) o H315: Causes skin )
Skin Irritation L Warning

Irritation
o H319: Causes serious ]
Eye Irritation o Warning
eye irritation
Specific Target Organ
L ) H335: May cause ]
Toxicity (Single ) o Warning
respiratory irritation
Exposure)
o H302: Harmful if ]
Acute Toxicity (Oral) Warning

swallowed

Source:[3][5]

Some sources also indicate it may be a combustible liquid (H227), harmful if inhaled (H332),
may damage fertility or the unborn child (H360), and is toxic to aquatic life with long-lasting

effects (H411). Given the potential for severe health effects, it is imperative to handle this

compound with caution.

Risk Assessment and Control Measures

A thorough risk assessment should be conducted before commencing any work with 3-

Ethoxysalicylaldehyde. The following diagram illustrates the logical flow of this process.
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Figure 1. Hazard Management Workflow for 3-Ethoxysalicylaldehyde
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Caption: Hazard Management Workflow for 3-Ethoxysalicylaldehyde

Engineering Controls

o Ventilation: Always handle 3-Ethoxysalicylaldehyde in a well-ventilated area. For
procedures that may generate dust or vapors, a chemical fume hood is mandatory.

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[3]

Personal Protective Equipment (PPE)

A comprehensive selection of PPE is required to prevent skin, eye, and respiratory exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

) Chemical safety goggles or a
Eye/Face Protection ) [3]
face shield.

Chemically resistant gloves
Skin Protection (e.g., nitrile rubber), a lab coat, [3]

and closed-toe shoes.

For operations where dust may
be generated, a NIOSH-
approved N95 dust mask or

) ) higher is necessary.[5] If

Respiratory Protection

vapors are expected, a
respirator with an appropriate
organic vapor cartridge is

recommended.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3]
Wash hands thoroughly after handling.[3] Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] This
compound is air sensitive and should be stored under an inert atmosphere (e.g., nitrogen). It
is incompatible with oxidizing agents.[3]

Experimental Protocol: Safe Laboratory Handling

The following workflow outlines the key steps for safely handling 3-Ethoxysalicylaldehyde in a
research setting. This protocol is a general guideline and should be adapted to specific
experimental needs in consultation with your institution's safety office.
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Figure 2. Laboratory Handling Workflow for 3-Ethoxysalicylaldehyde
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Caption: Laboratory Handling Workflow for 3-Ethoxysalicylaldehyde

Detailed Methodologies

¢ Weighing: To minimize dust inhalation, weigh the solid compound in a chemical fume hood or

a balance enclosure with appropriate ventilation.

o Dissolution: When preparing solutions, add the solid 3-Ethoxysalicylaldehyde to the
solvent slowly to avoid splashing.

+ Reaction Monitoring: If heating is required, use a well-controlled heating mantle and monitor
the reaction for any signs of uncontrolled exothermic activity.
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o Spill Response: In the event of a spill, evacuate the area and prevent the spread of the

material. For small spills, use an absorbent material and place it in a sealed container for

disposal. For larger spills, follow your institution's emergency procedures.[6] Do not let the

product enter drains.[6]

First-Aid Measures

In case of exposure, immediate action is critical.

Table 4: First-Aid Procedures for 3-Ethoxysalicylaldehyde Exposure

Exposure Route

First-Aid Measures

Source(s)

Inhalation

Move the victim to fresh air. If
not breathing, provide artificial
respiration. Seek medical

attention.

[3]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
Remove contaminated
clothing. If irritation persists,

seek medical attention.

[3]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[3]

Ingestion

Do not induce vomiting. Clean
the mouth with water and drink
plenty of water afterward. Seek

medical attention.

[3]
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Toxicological Information

Detailed toxicological data for 3-Ethoxysalicylaldehyde is limited. However, one source
indicates it is a poison by intraperitoneal and intravenous routes.[1] The primary health
concerns are irritation to the skin, eyes, and respiratory system, and potential harm if
swallowed.[3][5]

Disposal Considerations

Dispose of waste 3-Ethoxysalicylaldehyde and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[3] Do not dispose of it down the
drain.

This technical guide is intended to provide a comprehensive overview of the safety and
handling precautions for 3-Ethoxysalicylaldehyde. It is not a substitute for a thorough review
of the Safety Data Sheet (SDS) and consultation with your institution's environmental health
and safety department. Always prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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